Cas no 1270382-21-2 (2,3-Dichloro-5-(pyrrolidin-2-yl)pyridine)

• Product Name: 2,3-Dichloro-5-(pyrrolidin-2-yl)pyridine
• CAS No: 1270382-21-2
• MF: C₉H₁₀Cl₂N₂
• MW: 217.095099925995
• MDL: MFCD18653743
• CID: 5168266
• PubChem ID: 83671243
• Update Time: 2025-07-23

2,3-Dichloro-5-(pyrrolidin-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-5-(pyrrolidin-2-yl)pyridine
• 2,3-Dichloro-5-pyrrolidin-2-yl-pyridine

• MDL： MFCD18653743
• Inchi： 1S/C9H10Cl2N2/c10-7-4-6(5-13-9(7)11)8-2-1-3-12-8/h4-5,8,12H,1-3H2
• InChI Key： JGWPQSQEOKMDPJ-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C1CCCN1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 2.3
• Topological Polar Surface Area: 24.9

Additional information on 2,3-Dichloro-5-(pyrrolidin-2-yl)pyridine

Recent Advances in the Study of 2,3-Dichloro-5-(pyrrolidin-2-yl)pyridine (CAS: 1270382-21-2)

The compound 2,3-Dichloro-5-(pyrrolidin-2-yl)pyridine (CAS: 1270382-21-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrrolidine-pyridine scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 2,3-Dichloro-5-(pyrrolidin-2-yl)pyridine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the environmental impact of the process. The researchers employed a multi-step reaction sequence, including a palladium-catalyzed cross-coupling reaction, to achieve high selectivity and efficiency. This advancement is expected to facilitate larger-scale production for preclinical and clinical studies.

Pharmacological investigations have revealed that 2,3-Dichloro-5-(pyrrolidin-2-yl)pyridine exhibits potent activity as a modulator of specific neurotransmitter receptors. In particular, it has been identified as a selective antagonist for certain subtypes of nicotinic acetylcholine receptors (nAChRs), which are implicated in a range of neurological disorders. A recent in vitro study demonstrated its ability to inhibit receptor activity with an IC50 value in the nanomolar range, suggesting high potency and potential therapeutic utility.

Further studies have explored the compound's potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Animal models have shown that 2,3-Dichloro-5-(pyrrolidin-2-yl)pyridine can cross the blood-brain barrier and exert neuroprotective effects. Researchers observed a reduction in oxidative stress and inflammation markers in treated subjects, indicating its potential as a disease-modifying agent. These findings were corroborated by a 2024 study published in Neuropharmacology, which highlighted the compound's ability to mitigate synaptic dysfunction in rodent models.

In addition to its neurological applications, 2,3-Dichloro-5-(pyrrolidin-2-yl)pyridine has been investigated for its anticancer properties. Preliminary studies suggest that it may inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound induces apoptosis in breast cancer cells through a mechanism involving the activation of caspase-3 and -9. These findings open new avenues for the development of targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of 2,3-Dichloro-5-(pyrrolidin-2-yl)pyridine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and preclinical testing. Ongoing research is focused on structural modifications to enhance its pharmacokinetic profile while maintaining its pharmacological efficacy.

In conclusion, 2,3-Dichloro-5-(pyrrolidin-2-yl)pyridine (CAS: 1270382-21-2) represents a versatile and promising scaffold in medicinal chemistry. Its diverse biological activities and potential therapeutic applications make it a valuable subject for continued research. Future studies will likely focus on elucidating its precise mechanisms of action, optimizing its drug-like properties, and advancing it through the drug development pipeline.